Cas no 73278-91-8 ({3-(Piperidin-1-yl)methylphenyl}methanol)

• Product Name: {3-(Piperidin-1-yl)methylphenyl}methanol
• CAS No: 73278-91-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD07772858
• CID: 562014
• PubChem ID: 7164645
• Update Time: 2025-06-29

{3-(Piperidin-1-yl)methylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-(1-piperidinylmethyl)-
• [3-(piperidin-1-ylmethyl)phenyl]methanol
• [3-(piperidinomethyl)phenyl]methanol
• (3-(piperidinomethyl)phenyl)methanol
• (3-Piperidin-1-ylmethyl-phenyl)-methanol
• [3-(piperidylmethyl)phenyl]methan-1-ol
• 3-(1-piperidinomethyl)benzyl alcohol
• 3-(1-piperidinylmethyl)benzenemethanol
• 3-(1-piperidylmethyl)-benzyl alcohol
• 3-piperidinomethylbenzylalcohol
• FT-0748881
• SCHEMBL3742515
• AKOS000320974
• MS-22330
• 73278-91-8
• MFCD07772858
• (3-(Piperidin-1-ylmethyl)phenyl)methanol
• NZKXLHGCZWDXGE-UHFFFAOYSA-N
• EN300-253718
• DTXSID50428215
• {3-[(piperidin-1-yl)methyl]phenyl}methanol
• DB-074682
• {3-(Piperidin-1-yl)methylphenyl}methanol

• MDL： MFCD07772858
• Inchi： 1S/C13H19NO/c15-11-13-6-4-5-12(9-13)10-14-7-2-1-3-8-14/h4-6,9,15H,1-3,7-8,10-11H2
• InChI Key： NZKXLHGCZWDXGE-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.082
• Melting Point: 67 °C
• Boiling Point: 324.3°C at 760 mmHg
• Flash Point: 150.8°C
• Refractive Index: 1.57
• PSA: 23.47000
• LogP: 2.10270
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

{3-(Piperidin-1-yl)methylphenyl}methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {3-(Piperidin-1-yl)methylphenyl}methanol

Professional Introduction to Compound with CAS No. 73278-91-8 and Product Name: {3-(Piperidin-1-yl)methylphenyl}methanol

Compound with the CAS number 73278-91-8 and the product name {3-(Piperidin-1-yl)methylphenyl}methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The molecular structure of {3-(Piperidin-1-yl)methylphenyl}methanol consists of a phenyl ring substituted with a piperidine moiety at the 3-position, linked to a hydroxymethyl group. This configuration imparts a high degree of flexibility and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the piperidine ring enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing piperidine scaffolds. Piperidine derivatives are known for their ability to modulate a wide range of biological targets, including enzymes and receptors involved in neurotransmission, inflammation, and metabolic processes. The hydroxymethyl group in {3-(Piperidin-1-yl)methylphenyl}methanol provides a versatile site for further functionalization, enabling the synthesis of more complex and targeted therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the development of novel treatments for neurological disorders. Research has demonstrated that piperidine-based molecules can interact with specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The structural features of {3-(Piperidin-1-yl)methylphenyl}methanol make it an attractive candidate for further investigation as a lead compound in this area.

Moreover, the compound has shown promise in preclinical studies as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. By targeting key inflammatory mediators, {3-(Piperidin-1-yl)methylphenyl}methanol could potentially mitigate these pathological processes. The ability to fine-tune its pharmacological profile through structural modifications offers a pathway to develop highly specific anti-inflammatory agents.

The synthesis of {3-(Piperidin-1-yl)methylphenyl}methanol involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct its complex framework efficiently. These techniques not only ensure high yields but also allow for the introduction of various functional groups at strategic positions within the molecule.

In conclusion, compound with CAS No. 73278-91-8 and product name {3-(Piperidin-1-yl)methylphenyl}methanol represents a significant contribution to the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in addressing complex medical challenges.